Cas no 137860-92-5 ( )
structure
Product Name:
CAS No:137860-92-5
MF:C6H10ClNOS
MW:179.667699337006
CID:872573
PubChem ID:18918637
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- Thiomorpholine, 4-(chloroacetyl)- (9CI)
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- Inchi： 1S/C6H10ClNOS/c7-5-6(9)8-1-3-10-4-2-8/h1-5H2
- InChI Key： HODFITYCRNUPMT-UHFFFAOYSA-N
- SMILES： ClCC(N1CCSCC1)=O
Computed Properties
- Exact Mass: 179.0173
- Monoisotopic Mass: 179.0171628g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 45.6Ų
Experimental Properties
- PSA: 20.31
Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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